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Compound of Interest

Compound Name: C.I. Acid brown 75

Cat. No.: B12364392

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of C.I. Acid Brown 75, a trisazo dye
belonging to the acid dye class. This document consolidates critical information regarding its
chemical properties, synthesis, and relevant experimental protocols, and toxicological data.

Core Chemical and Physical Properties

C.l. Acid Brown 75 is a complex organic molecule widely used in the textile and leather
industries for dyeing wool, polyamide fibers, and leather.[1][2] Its chemical identity is
established by its CAS Registry Number 8011-86-7.[1][2] While there are some discrepancies
in the reported molecular formula in various sources, the most consistently cited and detailed
formula is presented below.

Property Value Source
Molecular Formula C2sH15sNaNaz2016S2 [11[2]
Molecular Weight 843.58 g/mol [1][2]
C.l. Name Acid Brown 75 [1][2]
C.I. Number 34905 [1112]
CAS Number 8011-86-7 [1][2]
Appearance Dark red-light brown powder [1][2]
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Note: Some sources may report an alternative molecular formula of C1o0HoNO7S2 with a
molecular weight of 319.31 g/mol .[3]

Synthesis of C.l. Acid Brown 75

The manufacturing process of C.I. Acid Brown 75 involves a multi-step diazotization and
coupling reaction. The synthesis starts with the diazotization of 4-Amino-5-
hydroxynaphthalene-2,7-disulfonic acid, which is then coupled with resorcinol under weak
alkaline conditions. In parallel, 2-Amino-4,6-dinitrophenol is diazotized and coupled with the
previously formed intermediate. The resulting product undergoes a final coupling reaction with
diazotized 4-Nitrobenzenamine in a weak inorganic acid medium to yield the final dye.[1][2]
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A simplified workflow for the synthesis of C.l. Acid Brown 75.
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Experimental Protocols

C.l. Acid Brown 75 has been a subject of research, primarily in the context of environmental
remediation. The following sections detail the experimental methodologies for its removal from
agueous solutions.

Adsorption on Organobentonite

A notable application of C.I. Acid Brown 75 in research is its use as a model anionic dye for
adsorption studies. One such study involved its removal from agueous solutions using
organobentonite.

Materials and Methods:
e Adsorbent Preparation:
o A0.5% (w/w) aqueous suspension of Na-bentonite is prepared.

o A 0.1 M aqueous solution of an organic cation (e.g., cetyldimethylbenzylammonium
chloride or cetylpyridinium chloride) is added dropwise to the bentonite suspension.[4]

o The mixture is stirred for 24 hours.[4]

o The resulting organobentonite is separated by centrifugation and washed with distilled
water until it is free of chloride ions.[4]

o The final product is dried in a hot air oven and ground to a 200-mesh size.[4]

e Adsorption Experiment:

o

Prepare stock solutions of C.I. Acid Brown 75 of known concentrations.

[¢]

In a series of flasks, add a specific mass of the prepared organobentonite to a fixed
volume of the dye solution.

[¢]

Agitate the flasks for a predetermined period to reach equilibrium.

[¢]

Separate the adsorbent from the solution by centrifugation.
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o Analyze the concentration of the remaining dye in the supernatant using a suitable
analytical method, such as UV-Vis spectrophotometry.
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Experimental workflow for the adsorption of C.I. Acid Brown 75.

Electrochemical Degradation

Electrochemical oxidation is another method investigated for the decolorization of water
containing C.I. Acid Brown 75.
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Experimental Setup and Procedure:
e Electrochemical Reactor:
o A batch recycle annular electrochemical reactor is used.
o The anode is a graphite rod, and the cathode is a stainless steel screen.[5]

e Procedure:

o

A synthetic wastewater solution of C.l. Acid Brown 75 is prepared.

o The solution is placed in the electrochemical unit, and an electrolyte such as sodium
chloride is added.[5]

o The pH of the solution is adjusted as required.
o A specific current density is applied using a DC power supply.[5]
o Samples are withdrawn at regular intervals.

o The decolorization is monitored by measuring the absorbance at the maximum
wavelength of the dye using a UV-visible spectrophotometer.[5]
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Workflow for the electrochemical degradation of C.I. Acid Brown 75.

Toxicological Data
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Toxicological data for C.l. Acid Brown 75 is available from safety data sheets, providing
insights into its acute toxicity.

Exposure

Test Organism  Endpoint Result . Source
Duration

Rat

Oral LD50 > 1500 mg/kg bw - [6]
(male/female)
Rat

Dermal LDO > 2000 mg/kg bw - [6]
(male/female)
Poecilia
reticulata LC50 > 100 mg/L 96 h [6]
(Guppy)
Daphnia magna

LCO ca. 100 mg/L 24 h [6]
(Water Flea)
Pseudokirchnerie
lla subcapitata IC50 ca. 7.8 mg/L 72 h [6]
(Green Algae)
Activated sludge EC50 > 1500 mg/L 3h [6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [C.I. Acid Brown 75: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12364392+#c-i-acid-brown-75-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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